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Compound of Interest

Compound Name: Octanamide

Cat. No.: B1217078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, handling procedures, and technical data

for octanamide, a fatty amide used in various research and industrial applications, including as

an emulsifier, solvent, and in the study of skin sensitization.[1][2] Adherence to these guidelines

is critical for ensuring personnel safety and maintaining the integrity of experimental outcomes.

Chemical and Physical Properties
Octanamide, also known as caprylamide, is a primary carboxamide derived from octanoic

acid.[2][3] It appears as a white to tan crystalline solid.[4] The physical and chemical properties

of octanamide are summarized below. Note the variations in reported melting and boiling

points from different sources.
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Property Value Source(s)

Molecular Formula C₈H₁₇NO [2][3]

Molecular Weight 143.23 g/mol [3][4]

CAS Number 629-01-6 [2]

Appearance
White to off-white crystalline

solid
[2][4]

Melting Point 105 °C [4]

Boiling Point 261.35 °C (estimate) [4]

Water Solubility 1.55 g/L at 23 °C [4]

Log Kow 1.66 - 2.827 [4]

Density 0.8450 g/cm³ [4]

Hazard Identification and GHS Classification
Octanamide is classified as a hazardous substance. The primary hazards are skin and eye

irritation.[1][3]

Hazard Class Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2
H319: Causes serious eye

irritation

Signal Word: Warning

Pictogram:

alt text

Toxicity and Health Effects
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While comprehensive toxicological data for octanamide is limited, available information

suggests low acute oral toxicity.[4] It is not expected to have genotoxic or teratogenic potential.

[4] The primary health concern is its potential as a skin sensitizer.[4]

Toxicity Endpoint Result Source(s)

Acute Oral Toxicity Low [4]

Genotoxicity Not expected to be genotoxic [4]

Teratogenicity
No teratogenic effects

observed in rat studies
[4]

Skin Sensitization Potential skin sensitizer [4]

Ecological Toxicity

No data available for toxicity to

fish, daphnia, algae, or

microorganisms

[1]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure a safe

laboratory environment.

Engineering Controls
Ventilation: Always handle octanamide in a well-ventilated area. For procedures that may

generate dust or aerosols, use a certified chemical fume hood.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial. The following are the minimum recommendations:
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Protection Type Recommended Equipment Justification

Eye and Face Protection

Chemical safety goggles with

side-shields conforming to

EN166 (EU) or NIOSH (US)

standards. A face shield should

be worn if there is a significant

risk of splashing.

Protects against eye irritation

from dust or splashes.[1][2]

Skin Protection

Chemically resistant gloves

(e.g., nitrile), a fully-buttoned

lab coat, and closed-toe

shoes. For extensive handling,

consider impervious clothing.

Prevents skin contact and

irritation.[1][2]

Respiratory Protection

Not typically required when

handled in a well-ventilated

area or fume hood. If dust is

generated and engineering

controls are insufficient, a

NIOSH-approved respirator

with a particulate filter may be

necessary.

Minimizes inhalation of

octanamide dust.[1]

Storage
Store in a cool, dry, and well-ventilated place.[1][2]

Keep containers tightly closed when not in use.[1][2]

Store away from incompatible materials and foodstuff containers.[1]

General Hygiene Practices
Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[2]

Do not eat, drink, or smoke in areas where chemicals are handled.[5]
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Avoid the formation of dust and aerosols.[1][2]

Experimental Protocols
The following sections provide detailed methodologies for common laboratory procedures

involving octanamide.

General Protocol for Weighing and Handling Solid
Octanamide
This protocol minimizes the risk of inhalation and dermal exposure when handling solid

octanamide.

Preparation:

Don the appropriate PPE (lab coat, safety goggles, nitrile gloves).

Ensure a chemical fume hood is operational and the work area is clean.

Weighing:

Perform all weighing operations inside the chemical fume hood or a ventilated enclosure.

Use a tared weigh boat or paper.

Handle the solid carefully with a clean spatula to avoid generating dust.

Transfer:

Carefully transfer the weighed solid to the reaction vessel or solvent container.

If transferring to a liquid, add the solid slowly to prevent splashing.

Cleanup:

Decontaminate the spatula and weighing surface.
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Dispose of the weigh boat/paper and any contaminated consumables (e.g., gloves) in a

clearly labeled, sealed waste container.

Wipe down the work surface in the fume hood.

Post-Handling:

Wash hands thoroughly with soap and water.

Protocol for Synthesis of Octanamide via Carbodiimide-
Mediated Coupling
This protocol is a generalized procedure based on the widely used carbodiimide-mediated

coupling method for amide synthesis.[1]

Reagents and Materials:

Octanoic acid

Ammonia source (e.g., ammonium chloride with a non-nucleophilic base like triethylamine)

or a primary amine

Coupling agent (e.g., Dicyclohexylcarbodiimide - DCC)

Anhydrous aprotic solvent (e.g., Dichloromethane - DCM, or Tetrahydrofuran - THF)

Round-bottom flask, magnetic stirrer, and stir bar

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Under an inert atmosphere, dissolve octanoic acid (1 equivalent) in the anhydrous solvent

in the round-bottom flask.

If using ammonium chloride, add it (1.1 equivalents) along with the non-nucleophilic base

(2.2 equivalents) to the solution and stir.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b1217078?utm_src=pdf-body
https://www.smolecule.com/products/s597950
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the mixture to 0 °C in an ice bath.

In a separate container, dissolve DCC (1.1 equivalents) in the anhydrous solvent.

Add the DCC solution dropwise to the stirred reaction mixture at 0 °C.

Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

Work-up and Purification:

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed. Filter the

reaction mixture to remove the DCU.

Wash the filtrate with a mild acid (e.g., 1M HCl) and then with a mild base (e.g., saturated

NaHCO₃ solution) to remove unreacted starting materials.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and

concentrate the solvent under reduced pressure to obtain the crude octanamide.

Purify the crude product by recrystallization or column chromatography.

Protocol for Purification by Recrystallization
This protocol outlines a general procedure for purifying solid octanamide.

Solvent Selection:

Choose a solvent or solvent system in which octanamide is sparingly soluble at room

temperature but highly soluble when heated. Ethanol-water or isopropanol-water mixtures

are potential candidates.

Dissolution:

Place the crude octanamide in an Erlenmeyer flask.

Add a minimal amount of the chosen solvent and heat the mixture gently (e.g., on a hot

plate) with stirring until the solid completely dissolves. Add more solvent in small portions if
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necessary to achieve full dissolution at the boiling point.

Decolorization (if necessary):

If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small

amount of activated charcoal.

Reheat the solution to boiling for a few minutes.

Hot Filtration:

Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to

remove insoluble impurities (and charcoal, if used).

Crystallization:

Allow the hot, clear filtrate to cool slowly to room temperature. Crystals of pure

octanamide should form.

Once at room temperature, the flask can be placed in an ice bath to maximize crystal

formation.

Isolation and Drying:

Collect the crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of the cold recrystallization solvent.

Dry the crystals in a desiccator or a vacuum oven.

Emergency Procedures
First Aid Measures
Immediate action is required in case of exposure.[1][6]
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. If skin irritation occurs, get medical

advice/attention.[1][2]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[1][2]

Specific Hazards: No specific hazards arising from the chemical are reported, but

combustion may produce carbon and nitrogen oxides.[7]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

chemical-impermeable gloves, safety goggles, and respiratory protection if dust is

generated. Avoid dust formation and contact with skin and eyes.[1]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1][2]

Containment and Cleanup:

For small spills, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a suitable, closed, and labeled container for disposal.

Clean the spill area thoroughly.

Dispose of waste in accordance with local, state, and federal regulations.[8]

Visual Guides and Workflows
The following diagrams, created using the DOT language, visualize key safety workflows and

biological pathways relevant to octanamide.

Experimental Workflow: Safe Handling of Solid
Octanamide
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Preparation

Handling in Fume Hood

Cleanup

Post-Handling

Don Appropriate PPE
(Lab Coat, Goggles, Gloves)

Verify Fume Hood Operation

Weigh Solid Octanamide

Transfer to Vessel

Decontaminate Tools

Dispose of Contaminated Waste

Wipe Down Work Surface

Wash Hands Thoroughly
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Exposure Route Immediate Action

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air

Wash with Soap & Water

Rinse Eye for 15 min

Rinse Mouth, Do NOT Induce Vomiting

Seek Medical Attention

if irritation persists

if irritation persists

Molecular Initiating Event (MIE)
Octanamide binds to skin proteins

Key Event 2
Keratinocyte Activation
(ARE-Nrf2 Pathway)

 triggers Key Event 3
Dendritic Cell Activation

 leads to Key Event 4
T-Cell Proliferation
and Differentiation

 activates Adverse Outcome (AO)
Allergic Contact Dermatitis

 results in 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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